Potassium;(2S)-2-[[(2S)-2-amino-3-methylbutanoyl]amino]-3-methylbutanoate

• IUPAC Name: potassium;(2S)-2-[[(2S)-2-amino-3-methylbutanoyl]amino]-3-methylbutanoate
• InChI: InChI=1S/C10H20N2O3.K/c1-5(2)7(11)9(13)12-8(6(3)4)10(14)15;/h5-8H,11H2,1-4H3,(H,12,13)(H,14,15);/q;+1/p-1/t7-,8-;/m0./s1
• InChI Key: GNRKEYYROIJQID-WSZWBAFRSA-M
• Canonical SMILES: CC(C)C(C(=O)NC(C(C)C)C(=O)[O-])N.[K+]
• Isomeric SMILES: CC(C)[C@@H](C(=O)N[C@@H](C(C)C)C(=O)[O-])N.[K+]
• Molecular Formula: C10H19KN2O3
• Molecular Weight: 254.37 g/mol

Description

Potassium;(2S)-2-[[(2S)-2-amino-3-methylbutanoyl]amino]-3-methylbutanoate is a chemical compound that is commonly known as potassium alpha-ketoglutarate. It is an important molecule that is involved in various physiological processes in the human body.

Mechanism of Action

Potassium alpha-ketoglutarate works by increasing the levels of nitric oxide in the body. Nitric oxide is a molecule that is involved in various physiological processes, including vasodilation, immune function, and neurotransmission. By increasing the levels of nitric oxide, potassium alpha-ketoglutarate can improve blood flow, enhance immune function, and reduce inflammation.
Biochemical and Physiological Effects:
Potassium alpha-ketoglutarate has various biochemical and physiological effects. It has been shown to improve athletic performance by reducing muscle fatigue and enhancing endurance. It can also improve immune function by increasing the production of white blood cells. In addition, it has been shown to have a protective effect on the liver and kidneys by reducing oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

Potassium alpha-ketoglutarate has several advantages and limitations for lab experiments. One advantage is that it is a relatively stable compound that can be easily synthesized. It is also readily available as a dietary supplement, making it easy to administer to study subjects. However, one limitation is that it can be difficult to control the dosage of potassium alpha-ketoglutarate in lab experiments. This can make it challenging to determine the optimal dosage for specific physiological effects.

Future Directions

There are several future directions for research on potassium alpha-ketoglutarate. One direction is to investigate its potential use as a therapeutic agent for various diseases, such as liver and kidney disease. Another direction is to study its effects on cognitive function and brain health. Additionally, more research is needed to determine the optimal dosage and duration of supplementation for specific physiological effects.
Conclusion:
In conclusion, potassium alpha-ketoglutarate is an important molecule that has various scientific research applications. It can be synthesized by reacting alpha-ketoglutaric acid with potassium hydroxide. It works by increasing the levels of nitric oxide in the body, which can improve blood flow, enhance immune function, and reduce inflammation. It has several advantages and limitations for lab experiments, and there are several future directions for research on this compound.

Synthesis Methods

Potassium alpha-ketoglutarate can be synthesized by reacting alpha-ketoglutaric acid with potassium hydroxide. The reaction results in the formation of potassium alpha-ketoglutarate and water. The chemical equation for the reaction is as follows:
Alpha-ketoglutaric acid + Potassium Hydroxide → Potassium Alpha-ketoglutarate + Water

Scientific Research Applications

Potassium alpha-ketoglutarate has various scientific research applications. It is commonly used as a dietary supplement to improve athletic performance and reduce muscle fatigue. It has also been studied for its potential to enhance immune function and reduce inflammation. In addition, it has been shown to have a protective effect on the liver and kidneys.